Cas no 2137555-79-2 (3-chloro-4,6-difluoro-1,2-benzothiazole)

• Product Name: 3-chloro-4,6-difluoro-1,2-benzothiazole
• CAS No: 2137555-79-2
• MF: C₇H₂ClF₂NS
• MW: 205.612286090851
• CID: 6258208
• PubChem ID: 165472472
• Update Time: 2025-05-23

3-chloro-4,6-difluoro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4,6-difluoro-1,2-benzothiazole
• 2137555-79-2
• EN300-1117736

• Inchi： 1S/C7H2ClF2NS/c8-7-6-4(10)1-3(9)2-5(6)12-11-7/h1-2H
• InChI Key： SNLYWRFFJUHPIL-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC(=CC=2SN=1)F)F

Computed Properties

• Exact Mass: 204.9564543g/mol
• Monoisotopic Mass: 204.9564543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-chloro-4,6-difluoro-1,2-benzothiazole

3-Chloro-4,6-Difluoro-1,2-Benzothiazole: A Comprehensive Overview

3-Chloro-4,6-difluoro-1,2-benzothiazole, also known by its CAS number 2137555-79-2, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazoles, which are widely studied for their unique electronic properties and potential applications in various industries. The structure of 3-chloro-4,6-difluoro-1,2-benzothiazole consists of a benzene ring fused with a thiazole ring, featuring chlorine and fluorine substituents at specific positions. These substituents play a crucial role in modulating the compound's chemical reactivity and physical properties.

The synthesis of 3-chloro-4,6-difluoro-1,2-benzothiazole typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to explore more efficient routes for its preparation. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such innovations highlight the ongoing efforts to optimize the production of this compound for industrial applications.

Benzothiazoles, as a class of compounds, are known for their versatile reactivity and ability to participate in various types of chemical transformations. The presence of electronegative substituents like chlorine and fluorine in 3-chloro-4,6-difluoro-1,2-benzothiazole further enhances its reactivity by introducing electron-withdrawing effects. This makes it an attractive substrate for reactions such as nucleophilic aromatic substitution and electrophilic substitution. Recent studies have demonstrated its utility as a building block in the synthesis of advanced materials, including organic semiconductors and optoelectronic devices.

In terms of applications, 3-chloro-4,6-difluoro-1,2-benzothiazole has shown promise in the development of functional materials with tailored electronic properties. For example, researchers have explored its use in creating organic light-emitting diodes (OLEDs) due to its ability to emit light upon excitation. The compound's fluorescence properties have also been leveraged in sensing applications, where it can act as a probe for detecting specific analytes in complex environments. These applications underscore the importance of understanding the photophysical properties of this compound under different conditions.

The study of 3-chloro-4,6-difluoro-1,2-benzothiazole has also extended into the realm of computational chemistry. Advanced computational models have been employed to predict its electronic structure and reactivity at the molecular level. These insights have provided valuable information about the compound's potential interactions with other molecules and its suitability for specific chemical transformations. Such computational studies complement experimental work by offering a deeper understanding of the compound's behavior in various chemical systems.

In conclusion, 3-chloro-4,6-difluoro-1,2-benzothiazole stands as a notable example of how structural modifications can significantly influence a compound's properties and applications. Its unique combination of substituents makes it a valuable tool in both academic research and industrial development. As research continues to uncover new aspects of this compound's behavior and utility, it is likely to play an increasingly important role in shaping future advancements in organic chemistry and materials science.